Cas no 821776-74-3 (Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl-)

• Product name: Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl-
• CAS No: 821776-74-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 697301
• PubChem ID: 11345762

Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl-
• N-(2-methoxyethyl)-3-methyl-4-nitro-N-propylaniline
• N-(2-methoxyethyl)-3-methyl-4-nitro-N-propylbenzenamine
• 821776-74-3
• SCHEMBL3051207
• DTXSID80463073
• FT-0727724

• Inchi： InChI=1S/C13H20N2O3/c1-4-7-14(8-9-18-3)12-5-6-13(15(16)17)11(2)10-12/h5-6,10H,4,7-9H2,1-3H3
• InChI Key： OIYQDOPRPJDYNJ-UHFFFAOYSA-N
• SMILES： CCCN(CCOC)C1=CC(=C(C=C1)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų
• XLogP3: 3